2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 2-[2-(hydroxymethyl)-6-methylphenoxy]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C15H21NO3/c1-12-6-5-7-13(10-17)15(12)19-11-14(18)16-8-3-2-4-9-16/h5-7,17H,2-4,8-11H2,1H3
• InChI Key: SVFKTQSCNNDSFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CO)OCC(=O)N2CCCCC2

Description

2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone is a hydroxyacetophenone derivative featuring a hydroxymethyl-substituted methylphenoxy group and a piperidine ring linked via an ethanone bridge. Its molecular formula is C₁₅H₂₁NO₃ (calculated molecular weight: 275.33 g/mol). The compound’s structure combines aromatic and aliphatic heterocyclic components, which may influence its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone typically involves the following steps:

Formation of the Phenoxy Intermediate: The initial step involves the reaction of 2,6-dimethylphenol with formaldehyde to form 2-(hydroxymethyl)-6-methylphenol.

Etherification: The hydroxymethyl group is then etherified with 2-chloro-1-(piperidin-1-yl)ethanone under basic conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone can undergo various types of chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid.

Reduction: The ketone group can be reduced to an alcohol.

Substitution: The phenoxy group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: 2-(2-(Carboxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone.

Reduction: 2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanol.

Substitution: Various substituted phenoxy derivatives depending on the electrophile used.

Scientific Research Applications

2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential as a pharmaceutical agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone involves its interaction with various molecular targets. The phenoxy group can engage in hydrogen bonding and π-π interactions, while the piperidine ring can interact with biological receptors. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Key Structural Differences:

Heterocyclic Moieties: Piperidine vs. Pyrrole: The target compound’s piperidin-1-yl group (a six-membered saturated ring) contrasts with pyrrol-1-yl (five-membered unsaturated ring) in 1-{2-Hydroxy-6-[3-(pyrrol-1-yl)propoxy]-phenyl}ethanone (). Piperidine’s basicity and conformational flexibility may enhance solubility or binding interactions compared to pyrrole’s aromaticity . Phenothiazine Derivatives: 1-[10-[3-[4-(2-hydroxyethyl)-piperidin-1-yl]-propyl]-phenothiazin-2-yl]-ethanone () introduces a phenothiazine core, which is absent in the target compound. Phenothiazine’s electron-rich structure could alter redox properties or photostability .

Aromatic Substituents: Chloro vs. Hydroxymethyl: 2-Chloro-1-(2-hydroxy-6-methylphenyl)ethanone ([73331-41-6], ) replaces the hydroxymethyl group with chlorine, likely increasing lipophilicity but reducing hydrogen-bonding capacity . Alkoxy Chains: 1-(2-Hydroxy-6-propoxyphenyl)ethanone ([14718-38-8], ) has a propoxy group instead of hydroxymethyl, which may improve membrane permeability but reduce polarity .

Physicochemical Properties

Table 1: Comparative Physical Properties of Hydroxyacetophenone Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Reference
2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone	-	C₁₅H₂₁NO₃	275.33	-	Hydroxymethyl, methylphenoxy, piperidine	-
2-Chloro-1-(2-hydroxy-6-methylphenyl)ethanone	[73331-41-6]	C₉H₉ClO₂	184.62	-	Chloro, hydroxy, methyl
1-(2-Hydroxy-6-propoxyphenyl)ethanone	[14718-38-8]	C₁₁H₁₄O₃	194.23	70–71	Propoxy, hydroxy
2-(3,5-Dinitrophenyl)-1-(piperidin-1-yl)ethanone	-	C₁₃H₁₅N₃O₅	305.28	-	Dinitrophenyl, piperidine

Notes:

• The target compound’s hydroxymethyl group likely increases hydrophilicity compared to chloro or alkoxy substituents.
• Piperidine-containing analogs (e.g., ) exhibit higher molecular weights due to the heterocyclic moiety.

Chemical Reactivity and Stability

Isomerization Behavior:

• 2-(3,5-Dinitrophenyl)-1-(piperidin-1-yl)ethanone () undergoes amide bond isomerization, with an energy barrier of 67 kJ/mol and a rate constant of 380 s⁻¹ at coalescence temperature (293 K). This suggests that piperidine-linked ethanones may exhibit dynamic conformational changes, impacting binding interactions or catalytic activity .

Pharmacological and Toxicological Considerations

• 1-(4-Chlorophenyl)-2-[2-(2-hydroxyethylamino)-benzimidazol-1-yl]-ethanone () includes a benzimidazole group, which is associated with antimicrobial activity. The target compound’s piperidine moiety may similarly modulate bioactivity .
• 1-(2-Amino-6-nitrophenyl)ethanone () lacks thorough toxicological data, underscoring the need for caution in handling structurally related compounds .

Biological Activity

The compound 2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone (CAS: 1427026-83-2) is a synthetic organic molecule notable for its complex structure and potential biological activities. This article delves into its biological activity, including relevant case studies and research findings, to provide a comprehensive overview of its pharmacological properties.

Molecular Characteristics

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• Key Functional Groups: Hydroxymethyl group, methyl-substituted phenoxy group, piperidine moiety

The unique arrangement of these functional groups contributes to the compound's ability to interact with various biological targets, potentially influencing enzyme activity and receptor interactions.

Structural Comparison

Compound Name	Structural Features	Unique Aspects
2-(2-(Hydroxymethyl)-4-methylphenoxy)-1-(piperidin-1-yl)ethanone	Similar hydroxymethyl and piperidine groups	Different methyl substitution on the phenoxy ring
2-(2-(Hydroxymethyl)-6-ethylphenoxy)-1-(piperidin-1-yl)ethanone	Hydroxymethyl and piperidine groups	Ethyl substitution instead of methyl
2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(morpholin-1-yl)ethanone	Hydroxymethyl group and morpholine ring	Morpholine instead of piperidine

Research indicates that 2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone exhibits significant biological activity, particularly in medicinal chemistry. Its mechanism of action is primarily attributed to:

• Enzyme Inhibition: The compound may inhibit various enzymes through hydrogen bonding and π-π interactions facilitated by the phenoxy group.
• Receptor Modulation: The piperidine ring enhances interactions with receptors, potentially leading to therapeutic effects in various conditions, including cancer.

Cancer Research

Preliminary studies have explored the compound's efficacy as a potential therapeutic agent in cancer treatment. For instance:

• Cytotoxicity Assays: In vitro studies have demonstrated that the compound exhibits cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Similar compounds with phenoxy scaffolds have shown promising results against bacterial strains, indicating that this compound may possess similar activities.

Study 1: Cytotoxicity in Cancer Cells

A study conducted on B16F10 melanoma cells assessed the cytotoxic effects of the compound at varying concentrations (0, 1, 2, and 5 μM). The results indicated a dose-dependent decrease in cell viability, highlighting its potential as an anticancer agent.

Study 2: Enzyme Inhibition

Another investigation focused on the enzyme inhibition properties of related compounds. The study reported IC50 values for tyrosinase inhibition, with some compounds exhibiting strong inhibitory activity (IC50 < 50 μM). These findings suggest that 2-(2-(Hydroxymethyl)-6-methylphenoxy)-1-(piperidin-1-yl)ethanone may share similar inhibitory characteristics.